Cas no 70358-38-2 (2-N-(4-methylphenyl)pyridine-2,3-diamine)

• Product Name: 2-N-(4-methylphenyl)pyridine-2,3-diamine
• CAS No: 70358-38-2
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 1079259
• PubChem ID: 12445414
• Update Time: 2025-04-20

2-N-(4-methylphenyl)pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-Methylphenyl)-2,3-pyridinediamine
• N2-P-TOLYL-PYRIDINE-2,3-DIAMINE
• 2-N-(4-methylphenyl)pyridine-2,3-diamine
• EN300-105833
• SB54735
• Z367658024
• 70358-38-2
• AKOS009280424
• BB 0259288
• SCHEMBL8251220
• N2-(4-methylphenyl)pyridine-2,3-diamine
• G62574

• MDL： MFCD11101070
• Inchi： 1S/C12H13N3/c1-9-4-6-10(7-5-9)15-12-11(13)3-2-8-14-12/h2-8H,13H2,1H3,(H,14,15)
• InChI Key： NRRYCBFHCDAHCV-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CN=1)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų

2-N-(4-methylphenyl)pyridine-2,3-diamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines